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Compound of Interest

Compound Name: ONO-4817

Cat. No.: B1662953 Get Quote

Welcome to the technical support center for ONO-4817. This resource is designed for

researchers, scientists, and drug development professionals to address challenges related to

the solubility of ONO-4817 in aqueous buffers during experimentation.

Frequently Asked Questions (FAQs)
Q1: What is ONO-4817 and what are its general solubility properties?

ONO-4817 is a broad-spectrum matrix metalloproteinase (MMP) inhibitor.[1] Its chemical

formula is C₂₂H₂₈N₂O₆ and it has a molecular weight of 416.47 g/mol .[1] Based on its chemical

structure, ONO-4817 is a hydrophobic molecule, which generally results in poor solubility in

aqueous solutions. However, it is readily soluble in several organic solvents.[1][2]

Q2: In which solvents is ONO-4817 soluble?

ONO-4817 is soluble in the following organic solvents:

Dimethyl sulfoxide (DMSO): Soluble up to 100 mM.[1]

Ethanol: Soluble up to 50 mM.[1]

Dimethylformamide (DMF): Soluble.[2]

Methanol: Soluble.[2]
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Q3: My ONO-4817 precipitated when I diluted my DMSO stock solution into my aqueous buffer.

What should I do?

This is a common issue encountered with hydrophobic compounds. The abrupt change in

solvent polarity when diluting a concentrated DMSO stock into an aqueous buffer can cause

the compound to "crash out" or precipitate. Several strategies can be employed to mitigate this

issue, as detailed in the troubleshooting guide below.

Q4: What is the recommended way to prepare a working solution of ONO-4817 in an aqueous

buffer?

The recommended method is to first prepare a high-concentration stock solution in an organic

solvent like DMSO. This stock solution should then be serially diluted into your experimental

buffer to the final desired concentration. This gradual dilution helps to prevent precipitation.

Q5: Can I use heat or sonication to dissolve ONO-4817 in my aqueous buffer?

Gentle warming or sonication can aid in dissolving ONO-4817. However, it is crucial to be

cautious as excessive heat can potentially degrade the compound. If you choose to warm the

solution, allow it to cool to room temperature slowly to prevent rapid precipitation. Sonication

can help break down small aggregates, but it may not be sufficient to overcome the inherent

insolubility without a co-solvent.[3]

Troubleshooting Guide: ONO-4817 Precipitation in
Aqueous Buffers
This guide provides a systematic approach to troubleshooting and resolving solubility issues

with ONO-4817 in your experiments.

Issue: Precipitate forms upon dilution of ONO-4817
stock solution into aqueous buffer.
Root Cause: ONO-4817 is a hydrophobic compound with limited solubility in aqueous

solutions. Direct dilution from a high-concentration organic stock to an aqueous buffer leads to

a rapid decrease in solvent polarity, causing the compound to precipitate.
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Solutions:
1. Optimize the Final Concentration of the Organic Solvent:

DMSO: Maintain a low final concentration of DMSO in your experimental buffer. Many cell-

based assays are sensitive to DMSO concentrations above 1%, so aiming for a final

concentration of 0.1% - 0.5% is often recommended.[3]

2. Employ a Co-solvent System:

For assays that can tolerate it, using a co-solvent can improve solubility. A common

technique is to first dilute the DMSO stock of ONO-4817 into an intermediate, water-miscible

organic solvent before the final dilution into the aqueous buffer.

3. Utilize Serial Dilutions:

Instead of a single large dilution, perform a series of smaller, stepwise dilutions of your ONO-
4817 stock solution. This gradual reduction in solvent polarity can help to keep the

compound in solution.

4. Modify the Aqueous Buffer Composition:

pH: The solubility of ionizable compounds can be pH-dependent. Experiment with a range of

buffer pHs (e.g., 6.5, 7.4, 8.0) to identify a more favorable condition for ONO-4817 solubility.

[3]

Ionic Strength: High salt concentrations in buffers can sometimes reduce the solubility of

hydrophobic compounds (a "salting-out" effect). If you are using a high-salt buffer, consider

testing a buffer with a lower ionic strength.[3]

5. Incorporate Solubilizing Agents:

For in vitro assays where their presence is acceptable, low concentrations of non-ionic

surfactants can help maintain the solubility of hydrophobic compounds.[3] Examples include:

Tween-80

Pluronic F-68
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Data Summary
Property Value Source

Molecular Weight 416.47 g/mol [1]

Chemical Formula C₂₂H₂₈N₂O₆ [1]

Solubility in DMSO up to 100 mM [1]

Solubility in Ethanol up to 50 mM [1]

Solubility in DMF Soluble [2]

Solubility in Methanol Soluble [2]

Experimental Protocols
Protocol 1: Preparation of ONO-4817 Working Solution via Serial Dilution

Prepare a 10 mM stock solution of ONO-4817 in 100% DMSO.

Perform a 1:10 intermediate dilution by adding 10 µL of the 10 mM stock solution to 90 µL of

your aqueous experimental buffer. This results in a 1 mM solution in 10% DMSO.

Perform a final 1:100 dilution by adding 10 µL of the 1 mM intermediate solution to 990 µL of

your aqueous experimental buffer. This results in a final concentration of 10 µM ONO-4817 in

0.1% DMSO.

Visually inspect the final solution for any signs of precipitation.
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Caption: Mechanism of ONO-4817 as an MMP inhibitor.

Caption: Experimental workflow for preparing ONO-4817 working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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